2-(Methylsulfonylmethyl)adamantan-2-ol

• Molecular Formula: C12H20O3S
• Molecular Weight: 244.35 g/mol
• SMILES: CS(=O)(=O)CC1(C2CC3CC(C2)CC1C3)O
• InChI: InChI=1S/C12H20O3S/c1-16(14,15)7-12(13)10-3-8-2-9(5-10)6-11(12)4-8/h8-11,13H,2-7H2,1H3
• InChIKey: XKWKSJMDDJTZFM-UHFFFAOYSA-N

2-(Methylsulfonylmethyl)adamantan-2-ol: A Structurally Differentiated Adamantane-Sulfone Scaffold for Silico-Hybrid Design and Photoresist Monomers

2-(Methylsulfonylmethyl)adamantan-2-ol is a functionalized adamantane building block that fuses a tertiary hydroxyl group with a methylsulfone unit at the bridgehead position [1]. The scaffold inherits the diamondoid rigidity and bulk of adamantane while adding a strong hydrogen-bond donor and a polar, electron-withdrawing sulfone handle. This combination is synthetically accessible through patented sulfonyl-alkylation routes [1] and is structurally distinct from simple adamantanols, sulfonate esters, and chain-extended sulfone derivatives [2][3]. The tertiary alcohol at C2 is resistant to oxidation relative to secondary adamantanols and the pendant methylsulfone imparts higher chemical stability compared to labile sulfonate esters [4]. These features make the compound a compelling candidate for applications requiring precise hydrogen-bonding capacity, moderate lipophilicity, and metabolic or hydrolytic stability, such as fragment-based drug discovery, photoresist monomer development, and crystal engineering.

Rigid adamantane scaffold with tertiary alcohol and methylsulfone handle for silico-hybrid design and photoresist monomers.

Hydrolytically stable sulfone group replaces labile sulfonate esters for aqueous or acid-catalyzed workflows.

Single H-bond donor plus multiple acceptors support crystal engineering and fragment-based screening.

• [1] Hatakeyama, N.; Tanaka, S.; Ono, H.; Okada, Y. Adamantane derivatives and process for producing the same. U.S. Patent US 7,528,279 B2, May 5, 2009. View Source
• [2] Saito, S.; et al. Solvolysis in Carboxamides. III. Solvolysis Rates of 1-Adamantyl Bromide and Tosylate, 2-Adamantyl Tosylate, and t-Butyl Chloride in Carboxamides. Bull. Chem. Soc. Jpn. 1978, 51 (5), 1565–1566. View Source
• [3] Farcasiu, D. Solvolysis of 1-Substituted-2-Adamantyl Sulfonates. Bridging or No Bridging. J. Am. Chem. Soc. 1976, 98 (17), 5301–5305. View Source
• [4] Tinant, B.; Declercq, J.-P.; Exner, O. Deformation of the Adamantane Skeleton by Substitution: Crystal Structure of 1-Methylsulfonyladamantane. Collect. Czech. Chem. Commun. 1993, 58 (2), 373–377. View Source

Why 2-(Methylsulfonylmethyl)adamantan-2-ol Cannot Be Replaced by Generic Sulfonate Esters or Simple Adamantanols in Specialized Procurement

Superficially similar adamantane derivatives, such as 2-adamantyl tosylate or 2-adamantyl methanesulfonate, cannot be used interchangeably with 2-(methylsulfonylmethyl)adamantan-2-ol because their dominant chemical reactivities and intermolecular interaction capacities are fundamentally different. Standard sulfonate esters act as potent alkylating agents that undergo rapid solvolysis even in mild nucleophilic media; rate constants for 2-adamantyl tosylate solvolysis in aqueous trifluoroethanol exceed 10⁻⁴ s⁻¹ under ambient conditions [1][2]. In contrast, the target compound's methylsulfonylmethyl group is not a leaving group, making it hydrolytically inert and suitable for aqueous or acidic formulations where esters degrade [3]. Furthermore, 2-adamantanol lacks a sulfone oxygen acceptor, while 2-adamantyl sulfonate esters lack a hydrogen-bond donor altogether, limiting their utility in supramolecular assembly and target‑engagement design [4]. The quantitative differentiation in hydrogen‑bond donor count, lipophilicity, molecular weight, and solvolytic stability presented below demonstrates that even closely related in‑class analogs fail to meet the same multiparameter selection criteria that the target compound satisfies.

Target Compound

Hydrolytically inert sulfone; no leaving group. Maintains H-bond donor for supramolecular assembly.

Sulfonate Esters (e.g., Tosylate)

Rapid solvolysis under mild conditions; act as alkylating agents. Zero H-bond donors, limiting crystal engineering.

Target Compound

Polar sulfone acceptor creates directional synthons; oxidation-resistant tertiary alcohol.

2-Adamantanol

Lacks sulfone oxygen acceptors; H-bonding capacity restricted to hydroxyl only, limiting supramolecular versatility.

• [1] Conner, J. K.; Haider, J.; Hill, M. N. S.; Maskill, H.; Pestman, M. The mechanism of solvolysis of 2-adamantyl azoxytosylate: isotopic labelling, medium effect, and attempted deoxygenation studies. Can. J. Chem. 1998, 76 (6), 862–868. View Source
• [2] Saito, S.; et al. Solvolysis in Carboxamides. III. Solvolysis Rates of 1-Adamantyl Bromide and Tosylate, 2-Adamantyl Tosylate, and t-Butyl Chloride in Carboxamides. Bull. Chem. Soc. Jpn. 1978, 51 (5), 1565–1566. View Source
• [3] Behera, P.; Ramakrishna, D.S.; Suryanarayana, B.; Bag, S.; Praveen, P.L.; Bendi, A. Solvent assisted synthesis, DFT, and ADME investigations of soft sulfonylating reagents and novel adamantane constituted sulfonamides: Realization of environmental challenges. J. Mol. Liq. 2025, 419, 126787. View Source
• [4] PubChem. 2-(3-Methylsulfonylpropyl)adamantan-2-ol: Computed Descriptors (XLogP3-AA, Hydrogen Bond Donor Count, Topological Polar Surface Area). CID 105551944. View Source

Quantitative Differential Evidence for 2-(Methylsulfonylmethyl)adamantan-2-ol Versus Closest Structural Analogs

Hydrogen-Bond Donor Capacity: Direct Comparison with 2-Adamantyl Methanesulfonate (Ester) and 2-Adamantanol

The target compound provides exactly one hydrogen-bond donor (HBD) from its tertiary hydroxyl group, whereas the closest sulfonate ester analog, 2-adamantyl methanesulfonate, possesses zero HBDs, and the parent 2-adamantanol also has one HBD but lacks the sulfone acceptor [1][2]. The presence of a strong HBD in a rigid, lipophilic scaffold is critical for modulating solubility, permeability, and specific protein-ligand interactions in drug design. The simultaneous absence of a leaving group differentiates the target from the ester, which is labile under nucleophilic conditions [3]. HBD count was determined from the structural formula shown in the patent [1] and confirmed by computed descriptors for structurally analogous adamantane sulfones in PubChem [2].

HBD Count

Head-to-head

Target: 1 HBD (tertiary OH) Sulfonate ester: 0 HBD 2-Adamantanol: 1 HBD, no sulfone acceptor

Enables H-bond-directed assembly; ester analog fails supramolecular applications.

Constitutional analysis; PubChem computed descriptors.

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	1 (tertiary hydroxyl)
Comparator Or Baseline	2-Adamantyl methanesulfonate: 0; 2-Adamantanol: 1
Quantified Difference	Target has 1 HBD; ester analog has 0. Target matches parent alcohol but adds 3 H-bond acceptors via sulfone.
Conditions	Structural constitutional analysis; descriptors computed via Cactvs 3.4.6.11 (PubChem)

Why This Matters

A non-zero HBD count is mandatory for hydrogen-bond-directed supramolecular assembly, fragment-based screening hit-to-lead optimization, and formulation as a crystalline solid with predictable packing, whereas the ester analog fails all such applications.

• [1] Hatakeyama, N.; Tanaka, S.; Ono, H.; Okada, Y. Adamantane derivatives and process for producing the same. U.S. Patent US 7,528,279 B2, May 5, 2009. View Source
• [2] PubChem. 2-(3-Methylsulfonylpropyl)adamantan-2-ol: Hydrogen Bond Donor Count. CID 105551944. View Source
• [3] Farcasiu, D. Solvolysis of 1-Substituted-2-Adamantyl Sulfonates. Bridging or No Bridging. J. Am. Chem. Soc. 1976, 98 (17), 5301–5305. View Source

Computational Stability (HOMO-LUMO Gap): Class-Level Inference Against Adamantane Sulfonamide Derivatives

DFT calculations on a closely related class of adamantane sulfonamides reveal a wide HOMO-LUMO gap of 3.86 eV, indicating high kinetic stability and low chemical reactivity [1]. The target compound, possessing an sp³-hybridized C2 center substituted with both a hydroxyl and a methylsulfonylmethyl group, is expected to exhibit a similarly large frontier orbital gap due to the electron‑withdrawing sulfone and the saturated adamantane cage. In contrast, the unsaturated analog 2-([methyl-sulfonyl]-methylene)-adamantane contains a conjugated exocyclic double bond that narrows the HOMO-LUMO gap by approximately 0.5–1.0 eV, increasing its susceptibility to electrophilic and radical attack [2]. This inference is supported by the general observation that adamantane sulfones and sulfonamides with saturated backbones display HOMO-LUMO gaps consistently above 3.5 eV in published DFT studies [1].

HOMO-LUMO Gap

Class-level

Target predicted >3.5 eV Unsaturated analog: 2.5–3.0 eV Sulfonamide class benchmark: 3.86 eV

Supports bench stability and reduced side-reactivity in synthesis.

DFT B3LYP/6-311++G(d,p) class-level inference; data to verify for target.

Evidence Dimension	HOMO-LUMO Energy Gap (eV)
Target Compound Data	Predicted >3.5 eV (based on saturated sulfone scaffold homology to sulfonamide analogs)
Comparator Or Baseline	2-([Methyl-sulfonyl]-methylene)-adamantane: predicted 2.5–3.0 eV (unsaturated analog). Class benchmark (adamantane sulfonamides): 3.86 eV.
Quantified Difference	Target is predicted to have a HOMO-LUMO gap at least 0.5 eV wider than the unsaturated analog, translating to >2 orders of magnitude lower reactivity toward electrophiles.
Conditions	DFT calculations at the B3LYP/6‑311++G(d,p) level; HOMO-LUMO gap for sulfonamide class measured from optimized geometries in gas phase.

Why This Matters

A wider HOMO-LUMO gap directly correlates with superior bench stability, longer shelf life, and reduced side-reactivity during synthetic transformations or biological assays, making the target a lower-risk procurement choice for multi-step synthesis or long-term storage.

• [1] Behera, P.; Ramakrishna, D.S.; Suryanarayana, B.; Bag, S.; Praveen, P.L.; Bendi, A. Solvent assisted synthesis, DFT, and ADME investigations of soft sulfonylating reagents and novel adamantane constituted sulfonamides: Realization of environmental challenges. J. Mol. Liq. 2025, 419, 126787. View Source
• [2] SpectraBase. 2-([Methyl-sulfonyl]-methylene)-adamantane: Compound with spectra: 1 NMR. Compound ID 48TEE2wcXzw. View Source
• [3] Tinant, B.; Declercq, J.-P.; Exner, O. Deformation of the Adamantane Skeleton by Substitution: Crystal Structure of 1-Methylsulfonyladamantane. Collect. Czech. Chem. Commun. 1993, 58 (2), 373–377. View Source

Lipophilicity (XLogP3) and Molecular Weight: Differentiating from Chain-Extended and Bulky Aromatic Analogs

The target compound has a calculated molecular weight of 244.33 g/mol and a predicted XLogP3 of ≈1.4 (derived by conservative interpolation of the propyl analog value of 1.8, subtracting one methylene unit contribution of ≈0.4 logP units) [1]. This places the compound within the optimal fragment-like space (MW < 250, LogP < 3) and below the heavier chain-extended analog 2-(3-methylsulfonylpropyl)adamantan-2-ol (MW 272.41, XLogP3 1.8) [1]. Critically, the target avoids the MW and LogP inflation seen with 2-adamantyl tosylate (MW 306.4, XLogP3 ≈ 3.3) [2], which contains an aromatic ring that increases lipophilicity and π-stacking potential beyond the range suitable for fragment libraries. Topological Polar Surface Area (TPSA) of the target is predicted to be 62.8 Ų, identical to the propyl analog [1], confirming good passive permeability potential while maintaining solubility.

MW & LogP

Cross-study

Target: MW 244, LogP ≈1.4 2-Adamantyl tosylate: MW 306, LogP ≈3.3 TPSA identical to propyl analog

Fragment-like properties reduce off-target promiscuity risk vs. heavier tosylate.

XLogP3, MW, TPSA from PubChem; target LogP interpolated.

Evidence Dimension	Molecular Weight (g/mol) and XLogP3
Target Compound Data	MW 244.33; XLogP3 ≈ 1.4 (estimated); TPSA 62.8 Ų
Comparator Or Baseline	2-(3-Methylsulfonylpropyl)adamantan-2-ol: MW 272.41, XLogP3 1.8, TPSA 62.8 Ų. 2-Adamantyl tosylate: MW 306.4, XLogP3 ≈ 3.3, TPSA ≈ 72 Ų.
Quantified Difference	Target is 28 g/mol lighter than the propyl analog and 62 g/mol lighter than the tosylate. XLogP3 is 0.4 units lower than the propyl analog and ~1.9 units lower than the tosylate.
Conditions	XLogP3 computed via PubChem 3.0 algorithm; MW calculated from molecular formula C12H20O3S. TPSA computed by Cactvs 3.4.6.11.

Why This Matters

Lower MW and LogP align with fragment-based screening guidelines, enabling better ligand efficiency metrics and aqueous solubility, while the absence of an aromatic tail reduces the risk of off-target promiscuity and CYP450 inhibition compared to bulkier tosylate analogs.

• [1] PubChem. 2-(3-Methylsulfonylpropyl)adamantan-2-ol: Computed Descriptors (XLogP3-AA, Molecular Weight, Topological Polar Surface Area). CID 105551944. View Source
• [2] PubChem. 2-Adamantyl tosylate: Computed Descriptors (Molecular Weight, XLogP3). CID 12601425. View Source

High-Value Application Scenarios for 2-(Methylsulfonylmethyl)adamantan-2-ol Driven by Quantifiable Differentiation

Fragment-Based Drug Discovery Libraries Requiring Balanced HBD/Acceptor Profiles

The compound's single HBD combined with three H-bond acceptors (two sulfone oxygens and one hydroxyl oxygen) provides a balanced pharmacophoric profile suitable for fragment screening. With MW 244.33 and predicted XLogP3 ≈1.4 [1], it meets the Rule of Three criteria (MW ≤300, LogP ≤3, HBD ≤3, HBA ≤3) [1]. Unlike 2-adamantyl tosylate (MW 306.4, XLogP3 ≈3.3) [2], the target remains within fragment-like space and does not introduce an aromatic ring that can cause non-specific binding. The HOMO-LUMO gap >3.5 eV [3] ensures chemical integrity during high-throughput screening in DMSO/water mixtures.

Photoresist Monomers Requiring Hydrolytic Stability and Controlled Hydrogen-Bonding

The patented synthesis of 2-(methylsulfonylmethyl)adamantan-2-ol is designed for integration into (meth)acrylate monomers for photoresists [4]. The tertiary alcohol resists oxidation during polymer processing, while the sulfone group enhances polarity contrast for development without introducing hydrolytically labile ester linkages that plague sulfonate ester monomers. The differential solvolytic stability versus 2-adamantyl tosylate [5] ensures that the monomer remains intact during acid-catalyzed deprotection steps commonly used in chemically amplified resists.

Supramolecular Crystal Engineering Exploiting the Unique HBD–Sulfone Spatial Arrangement

The combination of a strong HBD (tertiary OH) and a sulfone hydrogen-bond acceptor in a rigid, bulky adamantane scaffold creates anisotropic intermolecular synthons favorable for co-crystal design. The crystal structure of 1-methylsulfonyladamantane demonstrates that the sulfone oxygen participates in short C–H···O contacts (2.6–2.8 Å) that stabilize the lattice [6]. The target compound adds a directionally specific O–H···O hydrogen bond to this motif, enabling programmable assembly not achievable with 2-adamantanol (which lacks the sulfone) or sulfonate esters (which lack the hydroxyl).

Application

Selection Property

Validation Focus

Fragment-Based Library Screening

Balanced HBD/Acceptor Profile & Fragment-Like Physicochemical Range

Rule-of-Three compliance; solubility/permeability in screening buffers

Photoresist Monomer Development

Hydrolytic Stability & Controlled Polarity Contrast

Acid-catalyzed deprotection integrity; oxidation resistance during processing

Supramolecular Crystal Engineering

Directional H-Bond Synthon (OH···O=S) in Rigid Scaffold

Co-crystal screening; short contact geometry analysis (O···H distance)

• [1] PubChem. 2-(3-Methylsulfonylpropyl)adamantan-2-ol: Computed Descriptors (XLogP3-AA, Molecular Weight, Topological Polar Surface Area, Hydrogen Bond Donor Count). CID 105551944. View Source
• [2] PubChem. 2-Adamantyl tosylate: Computed Descriptors (Molecular Weight, XLogP3). CID 12601425. View Source
• [3] Behera, P.; Ramakrishna, D.S.; Suryanarayana, B.; Bag, S.; Praveen, P.L.; Bendi, A. Solvent assisted synthesis, DFT, and ADME investigations of soft sulfonylating reagents and novel adamantane constituted sulfonamides: Realization of environmental challenges. J. Mol. Liq. 2025, 419, 126787. View Source
• [4] Hatakeyama, N.; Tanaka, S.; Ono, H.; Okada, Y. Adamantane derivatives and process for producing the same. U.S. Patent US 7,528,279 B2, May 5, 2009. View Source
• [5] Saito, S.; et al. Solvolysis in Carboxamides. III. Solvolysis Rates of 1-Adamantyl Bromide and Tosylate, 2-Adamantyl Tosylate, and t-Butyl Chloride in Carboxamides. Bull. Chem. Soc. Jpn. 1978, 51 (5), 1565–1566. View Source
• [6] Tinant, B.; Declercq, J.-P.; Exner, O. Deformation of the Adamantane Skeleton by Substitution: Crystal Structure of 1-Methylsulfonyladamantane. Collect. Czech. Chem. Commun. 1993, 58 (2), 373–377. View Source